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Compound of Interest

Compound Name: 3-Decanamine

Cat. No.: B13828720 Get Quote

An In-depth Technical Guide to 3-Decanamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Decanamine, a long-chain

aliphatic amine. Due to the limited availability of in-depth experimental data specifically for 3-
Decanamine, this document also includes relevant information on its isomer, 1-Decanamine

(decylamine), to provide a broader context for the properties and potential applications of this

class of compounds. This guide covers the fundamental chemical and physical properties,

potential synthesis routes, reactivity, and toxicological information. The content is structured to

be a valuable resource for professionals in research, development, and drug discovery.

Chemical Identity and Properties
3-Decanamine is an organic compound with a ten-carbon backbone and an amine group

located at the third carbon position. Its chemical structure and properties are summarized

below.

Molecular Formula: C₁₀H₂₃N[1][2]

CAS Numbers:

3-Decanamine: 4088-36-2[2], 67232-53-5[3]
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1-Decanamine (Decylamine): 2016-57-1[4]

5-Decanamine: 86217-83-6[5]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-Decanamine and its

isomer, 1-Decanamine. Much of the available data for 3-Decanamine is computed, while more

experimental data is available for 1-Decanamine.

Property 3-Decanamine
1-Decanamine
(Decylamine)

Molecular Weight 157.30 g/mol [1] 157.30 g/mol [4]

IUPAC Name decan-3-amine[1] decan-1-amine[4]

Appearance -

Clear, colorless to very slight

yellow liquid with an ammonia-

like odor[6][7]

Boiling Point - 216-218 °C[7]

Melting Point - 12-14 °C[7]

Density - 0.787 g/mL at 25 °C[7]

Refractive Index - n20/D 1.436[7]

Flash Point - 85 °C[6]

pKa (Predicted) 10.93 ± 0.19[2] -

XLogP3-AA 3.7[1] 4.2[4]

Solubility -

Insoluble in water; soluble in

chloroform, ethyl acetate,

ethanol, ether, acetone, and

benzene[7]

Synthesis of Decanamines
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While specific experimental protocols for the synthesis of 3-Decanamine are not readily

available in the reviewed literature, a common method for the synthesis of aliphatic amines is

reductive amination. The following is a representative protocol for the synthesis of 1-

Decanamine from decanal, which illustrates a general approach that could be adapted for 3-

decanone to produce 3-Decanamine.

Example Experimental Protocol: Reductive Amination
for 1-Decanamine Synthesis
This protocol is based on the general principles of reductive amination.

Materials:

Decanal

Ammonia source (e.g., ammonia in ethanol, ammonium acetate)

Reducing agent (e.g., sodium borohydride, sodium triacetoxyborohydride)

Anhydrous solvent (e.g., methanol, dichloromethane)

Glacial acetic acid (if using a less reactive amine source)

Drying agent (e.g., anhydrous magnesium sulfate)

Standard laboratory glassware for organic synthesis

Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask, dissolve decanal in the chosen anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon).

Add the ammonia source to the solution. If necessary, add a catalytic amount of glacial

acetic acid to facilitate imine formation.
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Stir the mixture at room temperature for a designated period (e.g., 1-2 hours) to allow for the

formation of the imine intermediate.

Cool the reaction mixture in an ice bath.

Slowly add the reducing agent portion-wise, maintaining a low temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir

overnight.

Quench the reaction by carefully adding water or a dilute acid solution.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether, ethyl acetate).

Combine the organic extracts and wash with brine.

Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by distillation or column chromatography.

Synthesis Pathway Diagram
The following diagram illustrates the general logical flow of a reductive amination reaction for

the synthesis of a primary amine from an aldehyde.

Reactants

Reaction Steps ProductsAldehyde (e.g., Decanal)

Imine Formation

Ammonia Source

In-situ Reduction
Reducing Agent

Primary Amine (e.g., 1-Decanamine)

Click to download full resolution via product page
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Caption: Logical workflow for the synthesis of a primary amine via reductive amination.

Reactivity and Toxicology
Chemical Reactivity
Decanamines, as primary aliphatic amines, exhibit typical reactivity for this class of

compounds.

Basicity: The lone pair of electrons on the nitrogen atom makes decanamines basic. They

react with acids in exothermic reactions to form ammonium salts.

Nucleophilicity: The nitrogen atom is nucleophilic and can react with electrophiles.

Incompatibilities: Decanamines may be incompatible with isocyanates, halogenated

organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[8] Flammable

gaseous hydrogen may be generated in combination with strong reducing agents, such as

hydrides.[8] They can absorb carbon dioxide from the air.[7]

Toxicological Information
Detailed toxicological data for 3-Decanamine is not available. However, information for 1-

Decanamine provides an indication of the potential hazards associated with this class of

compounds.

General Hazards: 1-Decanamine is considered corrosive and can cause eye and skin burns.

[6] It is harmful if swallowed or absorbed through the skin.[6] It may cause severe irritation to

the respiratory and digestive tracts with possible burns.[6]

Specific Toxicological Data (1-Decanamine):

LD50 (Oral, rat): 280 uL/kg[6]

LD50 (Skin, rabbit): 350 uL/kg[6]

Target Organs: For 1-Decanamine, target organs include the blood, central nervous system,

and blood-forming organs.[6] Overexposure may lead to methemoglobinemia.[6]
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Applications
While specific applications for 3-Decanamine are not well-documented, aliphatic amines, in

general, have a wide range of industrial and research applications.

Intermediates in Organic Synthesis: They serve as building blocks for more complex

molecules. For instance, decylamine has been used in the synthesis of dynole-2-24 and as a

modifier in the creation of nanocomposites.[7]

Corrosion Inhibitors: Their ability to form a protective film on metal surfaces makes them

useful as corrosion inhibitors.

Surfactants and Emulsifiers: Long-chain amines and their salts can act as cationic

surfactants. Decylamine oxide, a derivative, can be used as a low-foaming surfactant in

cleaning products.[9]

Fungicides: Some amines are used as intermediates in the production of fungicides.[9]

Nanoparticle Synthesis: They can be used as capping agents to control the size and stability

of nanoparticles.[7]

Conclusion
3-Decanamine is a primary aliphatic amine with potential applications in various fields of

chemistry and materials science. While specific experimental data for this isomer is limited, the

information available for the closely related 1-Decanamine provides valuable insights into its

likely properties, reactivity, and potential uses. Further research is needed to fully characterize

the specific properties and applications of 3-Decanamine. This guide serves as a foundational

resource for researchers and professionals interested in this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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